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Compound of Interest

Compound Name: Soyacerebroside II

Cat. No.: B12735635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Soyacerebroside II is a glycosphingolipid that has garnered significant interest in cell biology

research. This document provides detailed application notes and protocols for the use of

Soyacerebroside II in cell culture, with a focus on its anti-inflammatory and potential anti-

cancer activities. The protocols outlined below are based on published research and are

intended to serve as a comprehensive guide for investigating the cellular effects of this

compound.

Anti-inflammatory Applications of Soyacerebroside
II
Soyacerebroside II has been shown to exhibit potent anti-inflammatory effects, particularly in

the context of arthritis. It has been demonstrated to modulate inflammatory signaling pathways

and reduce the production of pro-inflammatory cytokines in synovial fibroblasts.

Quantitative Data Summary: Anti-inflammatory Effects
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Cell Line Treatment
Parameter
Measured

Result Reference

Human

Rheumatoid

Arthritis Synovial

Fibroblasts

(MH7A)

Soyacerebroside

II (1-10 µM) for

24h

Cell Viability

No significant

effect on cell

viability

[1]

Human

Rheumatoid

Arthritis Synovial

Fibroblasts

(MH7A)

Soyacerebroside

II (1, 5, 10 µM)

for 24h

IL-1β mRNA

expression

Dose-dependent

decrease
[1]

Human

Rheumatoid

Arthritis Synovial

Fibroblasts

(MH7A)

Soyacerebroside

II (1, 5, 10 µM)

for 24h

IL-6 mRNA

expression

Dose-dependent

decrease
[1]

Human

Rheumatoid

Arthritis Synovial

Fibroblasts

(MH7A)

Soyacerebroside

II (1, 5, 10 µM)

for 24h

IL-8 mRNA

expression

Dose-dependent

decrease
[1]

Osteoarthritis

Synovial

Fibroblasts

(OASFs)

IL-1β (10 ng/mL)

+

Soyacerebroside

(1, 5, 10 µM) for

24h

MCP-1 mRNA

expression

Dose-dependent

decrease
[2]

Osteoarthritis

Synovial

Fibroblasts

(OASFs)

IL-1β (10 ng/mL)

+

Soyacerebroside

(1, 5, 10 µM) for

24h

MCP-1 protein

secretion

(ELISA)

Dose-dependent

decrease
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Signaling Pathway: Anti-inflammatory Action of
Soyacerebroside II
Soyacerebroside II exerts its anti-inflammatory effects in synovial fibroblasts by inhibiting the

ERK/NF-κB/AP-1 signaling pathway, which is a key regulator of pro-inflammatory cytokine

production.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12735635?utm_src=pdf-body
https://www.benchchem.com/product/b12735635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12735635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell MembraneCytoplasm

Nucleus

IL-1 Receptor

ERK

Activates

p65 (NF-κB) c-Jun (AP-1)

IL-1β Gene

Transcription

IL-6 Gene

Transcription

IL-8 Gene

TranscriptionTranscription Transcription Transcription

Soyacerebroside II

Inhibits

IL-1β

Binds

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12735635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm

Nucleus

Mitochondrion

Bcl-2

Bax

Inhibits

Mitochondrial
Membrane Potential

Decreases

Cytochrome c

Caspase-9

Activates

Caspase-3

Activates

Apoptosis

Ziyuglycoside II

Downregulates

p53

Upregulates

Upregulates

p21

Activates

G0/G1 & S Phase
Cell Cycle Arrest

Release

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12735635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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